Cas no 1694346-73-0 (2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1694346-73-0
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6211835
• PubChem ID: 165499338
• Update Time: 2025-10-21

2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol
• 1694346-73-0
• 2-[5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-yl]ethan-1-ol
• EN300-1147829

• Inchi： 1S/C11H21N3O/c1-11(2,3)5-4-9-8-10(12)14(13-9)6-7-15/h8,15H,4-7,12H2,1-3H3
• InChI Key： UJLWNKWHXFPVFD-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(CCC(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 1694346-73-0) and Its Emerging Applications in Chemical Biology

2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol, identified by its CAS number 1694346-73-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazole class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of both amino and hydroxyl functional groups, coupled with a bulky 3,3-dimethylbutyl substituent, imparts distinct chemical and biological properties that make it a promising candidate for further investigation.

The pyrazole core of this molecule is a well-studied scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 3,3-dimethylbutyl group at the 3-position of the pyrazole ring enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. This modification is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

The amino group at the 5-position provides a site for further derivatization, enabling the synthesis of analogs with tailored biological activities. Additionally, the hydroxyl group at the 1-position introduces polarity and potential hydrogen bonding capabilities, which can influence interactions with biological targets. These structural features collectively contribute to the compound's versatility in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol and biological targets. Studies have shown that this compound exhibits binding affinity to various enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that it may interact with kinases and transcription factors, which are often dysregulated in diseases such as cancer and inflammatory disorders.

In vitro experiments have further validated these predictions. Researchers have demonstrated that 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol can modulate the activity of several key enzymes, including Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These enzymes play pivotal roles in immune responses and cell signaling cascades. By inhibiting their activity, this compound may offer therapeutic benefits in conditions characterized by excessive inflammation or uncontrolled cell proliferation.

The bulky 3,3-dimethylbutyl substituent not only enhances lipophilicity but also sterically hinders unwanted interactions, reducing off-target effects. This feature is particularly important in drug development, where minimizing side effects is essential for patient safety and treatment compliance. The steric bulk also contributes to selective binding, allowing the compound to interact with specific biological targets while sparing others.

Moreover, the amino group at the 5-position can be exploited for covalent modifications or conjugation with other bioactive molecules. This versatility opens up possibilities for targeted drug delivery systems and prodrug formulations. For example, linking this compound to monoclonal antibodies or nanoparticles could enhance its specificity and distribution within the body.

Current research is exploring the potential of 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol as a lead compound for novel therapeutics. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models of diseases such as cancer and autoimmune disorders. The results from these studies are expected to provide valuable insights into its therapeutic potential and guide future clinical development efforts.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce high-quality samples for research purposes. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have enabled researchers to obtain pure samples suitable for biological testing.

The chemical stability of 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-ylethan-1-ol is another critical consideration in drug development. Studies have shown that under appropriate storage conditions, this compound remains stable over extended periods, ensuring consistent quality for research applications. However, factors such as temperature and humidity must be carefully controlled to prevent degradation.

Future directions in research may include exploring derivatives of this compound with enhanced properties. By modifying functional groups or substituents strategically, researchers can optimize potency, selectivity, and pharmacokinetic profiles. Additionally, investigating combination therapies involving 2-5-amino-3-(3,3-dimethylbutyl)-1H-pyrazol-1-yethan-l-lrol with other drugs could uncover synergistic effects that improve treatment outcomes.

In conclusion,2 -5 -amino - 33 dimethyl butyl - 11 H pyraz ol -11 ylethan -11 ol (CAS No .16943467 -73 -0) represents a promising candidate for further exploration in chemical biology . Its unique structural features , combined with emerging evidence of its biological activity , make it an attractive molecule for drug discovery efforts . As research progresses , this compound holds potential for contributing to novel therapeutic strategies across multiple disease areas . p >